molecular formula C17H14As2O4S4 B1264044 HOxAsH-bis(1,2-ethanedithiol)

HOxAsH-bis(1,2-ethanedithiol)

Cat. No. B1264044
M. Wt: 560.4 g/mol
InChI Key: RMVJBEHVAKJRPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

HOxAsH-bis(1,2-ethanedithiol) is a xanthene dye. It has a role as a fluorochrome.

Scientific Research Applications

Chemical Properties and Molecular Structures

  • CNDO/2 Parametrizations: The CNDO/2 spd′ parametrizations were performed on molecules including 1,2-ethanedithiol (Ohsaku et al., 1979). This research aids in understanding the molecular structures and behaviors of compounds like HOxAsH-bis(1,2-ethanedithiol).
  • Nickel Dithiolene Complexes: Bis(2-cyano-1,2-ethanedithiolate)nickelate has been studied for its paramagnetic properties, highlighting the potential for these types of compounds in magnetic and electronic applications (Fourmigué & Bertran, 2000).

Synthesis and Reactivity

  • Chalcogenolate Reactions: The reaction of 1,2-ethanedithiolates with carbon disulfide leading to 1,2-ethane-bis(trithiocarbonates) was explored, providing insights into the reactivity of similar compounds (Gattow & Schubert, 1985).
  • Heterocyclic Substituted 1,2-Enedithiolates: The synthesis of metallo-1,2-enedithiolates, including those of nickel, palladium, and platinum, shows the compound's versatility in forming complex structures with various metals (Kaiwar et al., 1997).

Applications in Polymerization and Catalysis

  • Lactide Polymerization: Dithiodiolate ligands derived from 1,2-ethanedithiol have been utilized in the efficient ring-opening polymerization of lactide, indicating their importance in polymer science (Sergeeva et al., 2010).
  • Oxygen Evolution Catalysis: The synthesis of CoSx nanosheets from a 1,2-ethanedithiol/n-butylamine quasi-ionic liquid at ambient temperature, with application in oxygen evolution reaction catalysis, showcases the potential for environmental and energy applications (Zhao et al., 2017).

Miscellaneous Applications

  • Solution Processing of Semiconductor Inks: The dissolution of Sn, SnO, and SnS in a binary solvent mixture including 1,2-ethanedithiol reveals its utility in the solution processing of semiconductor materials (Buckley et al., 2016).
  • Synthesis of PVC Plasticizers: Bis-adducts of ethanedithiol with alkyl- and cycloalkyl-substituted methylene dioxolanes, tested as plasticizers for PVC, improve physical-mechanical properties, indicating a potential application in material science (Yusifli et al., 2023).

properties

Molecular Formula

C17H14As2O4S4

Molecular Weight

560.4 g/mol

IUPAC Name

4,5-bis(1,3,2-dithiarsolan-2-yl)-3,6-dihydroxyxanthen-9-one

InChI

InChI=1S/C17H14As2O4S4/c20-11-3-1-9-15(22)10-2-4-12(21)14(19-26-7-8-27-19)17(10)23-16(9)13(11)18-24-5-6-25-18/h1-4,20-21H,5-8H2

InChI Key

RMVJBEHVAKJRPD-UHFFFAOYSA-N

Canonical SMILES

C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C3=O)C=CC(=C4[As]5SCCS5)O)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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